Cas no 52503-41-0 (Phosphoric acid, hexadecyl (Z)-9-octadecenyl ester)

• Product Name: Phosphoric acid, hexadecyl (Z)-9-octadecenyl ester
• CAS No: 52503-41-0
• MF: C₃₄H₆₉O₄P
• MW: 572.883032560349
• CID: 375467
• PubChem ID: 6452656
• Update Time: 2025-04-19

Phosphoric acid, hexadecyl (Z)-9-octadecenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, hexadecyl (Z)-9-octadecenyl ester
• 257-973-1
• hexadecyl (9Z)-octadec-9-en-1-yl hydrogen phosphate
• phosphoric acid, hexadecyl (9Z)-9-octadecen-1-yl ester
• 52503-41-0
• SCHEMBL6120935
• NS00057602
• EINECS 257-973-1

• Inchi： 1S/C34H69O4P/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-38-39(35,36)37-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-34H2,1-2H3,(H,35,36)/b19-17-
• InChI Key： FNOGGVGDWPDBIN-ZPHPHTNESA-N
• SMILES： P(=O)(O)(OCCCCCCCC/C=C\CCCCCCCC)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 572.49334768g/mol
• Monoisotopic Mass: 572.49334768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 33
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 55.8Ų